Cas no 1352926-03-4 (Tert-butyl 4-benzyl-1-oxa-4,9-diazaspiro[5.5]undecane-9-carboxylate)

• Product Name: Tert-butyl 4-benzyl-1-oxa-4,9-diazaspiro[5.5]undecane-9-carboxylate
• CAS No: 1352926-03-4
• MF: C₂₀H₃₀N₂O₃
• MW: 346.463805675507
• MDL: MFCD21099577
• CID: 1016126
• PubChem ID: 71742968
• Update Time: 2025-05-21

Tert-butyl 4-benzyl-1-oxa-4,9-diazaspiro[5.5]undecane-9-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 4-benzyl-1-oxa-4,9-diazaspiro[5.5]undecane-9-carboxylate
• DB-257014
• AKOS025146643
• CEC92603
• AS-41349
• Tert-butyl4-benzyl-1-oxa-4,9-diazaspiro[5.5]undecane-9-carboxylate
• 4-Benzyl-9-boc-1-oxa-4,9-diazaspiro[5.5]undecane
• CS-0089884
• AMY26588
• 1352926-03-4
• SCHEMBL17324842
• MFCD21099577
• A887688

• MDL： MFCD21099577
• Inchi： 1S/C20H30N2O3/c1-19(2,3)25-18(23)22-11-9-20(10-12-22)16-21(13-14-24-20)15-17-7-5-4-6-8-17/h4-8H,9-16H2,1-3H3
• InChI Key： HXZCJBKFNPEFAF-UHFFFAOYSA-N
• SMILES： O1CCN(CC2C=CC=CC=2)CC21CCN(C(=O)OC(C)(C)C)CC2

Computed Properties

• Exact Mass: 346.22564282g/mol
• Monoisotopic Mass: 346.22564282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on Tert-butyl 4-benzyl-1-oxa-4,9-diazaspiro[5.5]undecane-9-carboxylate

Professional Introduction to Tert-butyl 4-benzyl-1-oxa-4,9-diazaspiro[5.5]undecane-9-carboxylate (CAS No. 1352926-03-4)

Tert-butyl 4-benzyl-1-oxa-4,9-diazaspiro[5.5]undecane-9-carboxylate, with the CAS number 1352926-03-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of spirocyclic oxazoline derivatives, which are known for their unique structural and functional properties. The presence of both tert-butyl and benzyl substituents in its molecular structure contributes to its enhanced stability and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The spirocyclic core of Tert-butyl 4-benzyl-1-oxa-4,9-diazaspiro[5.5]undecane-9-carboxylate is particularly noteworthy, as it provides a rigid framework that can be exploited for the design of novel drug candidates. Spirocyclic compounds have been increasingly studied due to their ability to exhibit favorable pharmacokinetic profiles, including improved solubility and reduced metabolic clearance. This makes them attractive for developing therapeutic agents with prolonged half-lives and enhanced bioavailability.

In recent years, there has been a surge in research focused on the development of small-molecule modulators targeting various biological pathways. Tert-butyl 4-benzyl-1-oxa-4,9-diazaspiro[5.5]undecane-9-carboxylate has emerged as a promising scaffold for the discovery of new drugs, particularly in the areas of inflammation and neurodegeneration. Its unique structural features allow for selective binding to biological targets, which is crucial for minimizing off-target effects and improving therapeutic efficacy.

The compound's tert-butyl group enhances its interaction with biological receptors by providing steric hindrance, which can improve binding affinity. Additionally, the benzyl substituent contributes to hydrophobic interactions, further optimizing its pharmacological properties. These features make Tert-butyl 4-benzyl-1-oxa-4,9-diazaspiro[5.5]undecane-9-carboxylate a versatile building block for medicinal chemists seeking to develop innovative therapeutic strategies.

Recent studies have demonstrated the potential of this compound in modulating enzymatic activities associated with inflammatory diseases. For instance, researchers have explored its interaction with lipoxygenase and cyclooxygenase enzymes, which play key roles in the production of pro-inflammatory mediators. By inhibiting these enzymes, Tert-butyl 4-benzyl-1-oxa-4,9-diazaspiro[5.5]undecane-9-carboxylate has shown promise in reducing inflammation and alleviating symptoms associated with conditions such as rheumatoid arthritis and inflammatory bowel disease.

The spirocyclic oxazoline moiety in Tert-butyl 4-benzyl-1-oxa-4,9-diazaspiro[5.5]undecane-9-carboxylate also offers opportunities for further derivatization, enabling the creation of libraries of structurally diverse compounds for high-throughput screening. This approach has been successfully employed in drug discovery programs to identify novel lead compounds with improved pharmacological profiles. The carboxylate group at the 9-position provides a handle for further functionalization, allowing chemists to tailor the compound's properties to specific therapeutic needs.

In conclusion, Tert-butyl 4-benzyl-1-oxa-4,9-diazaspiro[5.5]undecane-9-carboxylate (CAS No. 1352926-03-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and functional properties make it a valuable tool for the development of new drugs targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of next-generation therapeutics.